Cas no 1164474-12-7 ((2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid)

• Product Name: (2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid
• CAS No: 1164474-12-7
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• MDL: MFCD09857404
• CID: 4574404
• Update Time: 2025-11-06

(2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)(phenyl)ethanoic acid
• (R)-2-(1-oxoisoindolin-2-yl)-2-phenylacetic acid
• 2H-Isoindole-2-acetic acid, 1,3-dihydro-1-oxo-α-phenyl-, (αR)-
• (2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid

• MDL： MFCD09857404
• Inchi： 1S/C16H13NO3/c18-15-13-9-5-4-8-12(13)10-17(15)14(16(19)20)11-6-2-1-3-7-11/h1-9,14H,10H2,(H,19,20)
• InChI Key： PNOHRUSRGMQJPS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CC2=C(C1=O)C=CC=C2)C1=CC=CC=C1

Additional information on (2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid

Introduction to (2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic Acid (CAS No. 1164474-12-7)

Compound CAS No. 1164474-12-7, identified as (2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and promising biological activities, making it a subject of intense research interest.

The molecular structure of this compound features a chiral center at the (2R) configuration, which is a critical factor in determining its pharmacological efficacy and specificity. The presence of a dihydroisoindole moiety and a phenylacetic acid side chain contributes to its complex pharmacophoric profile, enabling interactions with various biological targets. These structural elements have been extensively studied in the context of drug design and development, particularly for their potential in modulating enzyme activity and receptor binding.

Recent research has highlighted the therapeutic potential of derivatives of this compound in addressing a range of medical conditions. For instance, studies have demonstrated that analogs of (2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid exhibit inhibitory effects on key enzymes involved in inflammatory pathways. These findings are particularly relevant in the context of chronic inflammatory diseases, where targeted inhibition can lead to more effective treatments with fewer side effects.

The dihydroisoindole core of this compound has been implicated in various biological processes, including neurotransmitter signaling and metabolic regulation. Researchers have explored its potential as a scaffold for developing novel neuromodulators and metabolic enhancers. For example, modifications to the phenylacetic acid side chain have been shown to alter the compound's binding affinity to specific receptors, thereby fine-tuning its pharmacological effects.

In vitro studies have revealed that (2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid exhibits notable activity against certain cancer cell lines. The compound's ability to disrupt key signaling pathways associated with tumor growth and proliferation has made it a candidate for further investigation in oncology research. Additionally, its interaction with microtubule dynamics has been explored as a potential mechanism for its antitumor effects.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The stereochemistry at the chiral center must be carefully controlled to ensure the desired biological activity. Advances in synthetic methodologies have enabled the efficient production of enantiomerically pure forms of this compound, facilitating more precise pharmacological evaluations.

Preclinical studies have provided valuable insights into the safety and efficacy profiles of derivatives of this compound. Pharmacokinetic analyses indicate that these derivatives exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting their potential for clinical translation. Furthermore, toxicological assessments have shown that certain analogs demonstrate low toxicity at therapeutic doses, reinforcing their promise as lead compounds for drug development.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for compounds like (2R)-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)-2-phenylacetic acid. Molecular modeling studies have helped predict binding interactions with biological targets, guiding the design of more effective derivatives. These computational approaches complement traditional experimental methods, providing a comprehensive strategy for optimizing drug candidates.

The role of this compound in addressing neurodegenerative disorders is another area of active investigation. Its ability to modulate neurotransmitter release and receptor activity has led to interest in its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that certain derivatives may slow down disease progression by protecting neuronal cells from oxidative stress and inflammation.

The future development of this compound will likely involve collaboration between academic researchers and pharmaceutical companies aiming to translate preclinical findings into clinical applications. Regulatory considerations will play a crucial role in ensuring that these compounds meet stringent safety and efficacy standards before reaching patients. As research progresses, it is anticipated that new formulations and delivery systems will be explored to enhance therapeutic outcomes.